Cas no 1027335-64-3 ((3S)-3-AMINO-3-(3-FLUORO-4-HYDROXYPHENYL)PROPANOIC ACID)

(3S)-3-Amino-3-(3-fluoro-4-hydroxyphenyl)propanoic acid is a fluorinated aromatic amino acid derivative with a chiral center at the 3-position. Its structural features, including the fluorine substituent and phenolic hydroxyl group, contribute to its utility in medicinal chemistry and peptide synthesis. The compound serves as a valuable building block for designing bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The presence of both amino and carboxyl functional groups allows for versatile incorporation into larger molecular frameworks. Its stereospecific (S)-configuration is critical for applications requiring enantioselective interactions. The fluorine atom enhances metabolic stability and influences electronic properties, making it useful in structure-activity relationship studies.

(3S)-3-AMINO-3-(3-FLUORO-4-HYDROXYPHENYL)PROPANOIC ACID structure

1027335-64-3 structure

Product Name:(3S)-3-AMINO-3-(3-FLUORO-4-HYDROXYPHENYL)PROPANOIC ACID

CAS No:1027335-64-3

MF:C₉H₁₀FNO₃

MW:199.179006099701

MDL:MFCD18668808

CID:4760746

Update Time:2025-06-08

(3S)-3-AMINO-3-(3-FLUORO-4-HYDROXYPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

- (3S)-3-Amino-3-(3-fluoro-4-hydroxyphenyl)propanoic acid
- CID 55271563
- (S)-3-amino-3-(3-fluoro-4-hydroxyphenyl)propanoic acid
- Benzenepropanoic acid, β-amino-3-fluoro-4-hydroxy-, (βS)-
- (3S)-3-AMINO-3-(3-FLUORO-4-HYDROXYPHENYL)PROPANOIC ACID
- MDL： MFCD18668808
- Inchi： 1S/C9H10FNO3/c10-6-3-5(1-2-8(6)12)7(11)4-9(13)14/h1-3,7,12H,4,11H2,(H,13,14)/t7-/m0/s1
- InChI Key： PMUBHZTWIULNLE-ZETCQYMHSA-N
- SMILES： FC1=C(C=CC(=C1)[C@H](CC(=O)O)N)O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 212
XLogP3: -2.2
Topological Polar Surface Area: 83.6

Experimental Properties

Density: 1.418±0.06 g/cm3(Predicted)
Boiling Point: 357.0±42.0 °C(Predicted)
pka: 3.69±0.10(Predicted)

(3S)-3-AMINO-3-(3-FLUORO-4-HYDROXYPHENYL)PROPANOIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D557008-1g	Benzenepropanoic acid, ß-amino-3-fluoro-4-hydroxy-, (ßS)-	1027335-64-3	96%	1g	$645	2024-05-25
eNovation Chemicals LLC	D557008-2g	Benzenepropanoic acid, ß-amino-3-fluoro-4-hydroxy-, (ßS)-	1027335-64-3	96%	2g	$1095	2024-05-25
eNovation Chemicals LLC	D557008-5g	Benzenepropanoic acid, ß-amino-3-fluoro-4-hydroxy-, (ßS)-	1027335-64-3	96%	5g	$2215	2024-05-25
eNovation Chemicals LLC	D557008-2g	Benzenepropanoic acid, ß-amino-3-fluoro-4-hydroxy-, (ßS)-	1027335-64-3	96%	2g	$1095	2025-02-20
eNovation Chemicals LLC	D557008-1g	Benzenepropanoic acid, ß-amino-3-fluoro-4-hydroxy-, (ßS)-	1027335-64-3	96%	1g	$645	2025-02-20
eNovation Chemicals LLC	D557008-5g	Benzenepropanoic acid, ß-amino-3-fluoro-4-hydroxy-, (ßS)-	1027335-64-3	96%	5g	$2215	2025-02-20
eNovation Chemicals LLC	D557008-1g	Benzenepropanoic acid, ß-amino-3-fluoro-4-hydroxy-, (ßS)-	1027335-64-3	96%	1g	$645	2025-02-21
eNovation Chemicals LLC	D557008-2g	Benzenepropanoic acid, ß-amino-3-fluoro-4-hydroxy-, (ßS)-	1027335-64-3	96%	2g	$1095	2025-02-21
eNovation Chemicals LLC	D557008-5g	Benzenepropanoic acid, ß-amino-3-fluoro-4-hydroxy-, (ßS)-	1027335-64-3	96%	5g	$2215	2025-02-21

(3S)-3-AMINO-3-(3-FLUORO-4-HYDROXYPHENYL)PROPANOIC ACID Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
5. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305

Additional information on (3S)-3-AMINO-3-(3-FLUORO-4-HYDROXYPHENYL)PROPANOIC ACID

Comprehensive Overview of (3S)-3-AMINO-3-(3-FLUORO-4-HYDROXYPHENYL)PROPANOIC ACID (CAS No. 1027335-64-3)

(3S)-3-AMINO-3-(3-FLUORO-4-HYDROXYPHENYL)PROPANOIC ACID (CAS No. 1027335-64-3) is a fluorinated aromatic amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its stereospecific (3S) configuration and 3-fluoro-4-hydroxyphenyl moiety, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are particularly interested in its role as a building block for peptide synthesis and its potential to modulate biological targets due to the presence of both amino and carboxylic acid functional groups.

The fluorine atom in the aromatic ring enhances the compound's metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry applications. Recent studies highlight its utility in designing enzyme inhibitors and receptor agonists/antagonists, especially in neurological and inflammatory diseases. The hydroxyl group at the 4-position further allows for additional chemical modifications, enabling the development of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and personalized therapeutics, where molecular customization is critical.

From a synthetic perspective, CAS No. 1027335-64-3 is often synthesized via asymmetric catalysis or chiral resolution to ensure high enantiomeric purity. Its chirality is crucial for interactions with biological systems, as evidenced by the growing demand for stereoselective compounds in drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently searched by researchers seeking quality control protocols for similar compounds.

In the context of green chemistry, efforts are underway to optimize the synthesis of (3S)-3-AMINO-3-(3-FLUORO-4-HYDROXYPHENYL)PROPANOIC ACID using sustainable catalysts and solvents. This aligns with broader industry shifts toward eco-friendly manufacturing and reduced environmental impact. Additionally, the compound's stability under physiological conditions makes it a promising candidate for prodrug design, a topic gaining traction in pharmacokinetic optimization discussions.

Beyond pharmaceuticals, this compound is explored in bioconjugation and proteomics research, where its reactive groups facilitate labeling and cross-linking applications. Its compatibility with click chemistry protocols further expands its utility in chemical biology. As interest grows in targeted drug delivery and theranostics, the versatility of CAS No. 1027335-64-3 positions it as a key player in interdisciplinary research.

In summary, (3S)-3-AMINO-3-(3-FLUORO-4-HYDROXYPHENYL)PROPANOIC ACID represents a multifaceted tool for modern science, bridging gaps between organic synthesis, drug design, and biotechnology. Its continued study promises to unlock novel therapeutic strategies and advance our understanding of structure-activity relationships in bioactive molecules.